Cas no 1806163-28-9 (2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1806163-28-9
• MF: C₁₀H₁₀F₃N₃O
• MW: 245.201112270355
• CID: 4843182
• Update Time: 2025-05-24

2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C10H10F3N3O/c1-6-4-9(17-10(11,12)13)7(2-3-14)16-8(6)5-15/h4H,2,5,15H2,1H3
• InChI Key： MOYMQVKQSXGJSX-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C)C(CN)=NC=1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 1
• Topological Polar Surface Area: 71.9

Additional information on 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile

2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile: A Comprehensive Overview

The compound 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile, with the CAS number 1806163-28-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an aminomethyl group, a methyl group, a trifluoromethoxy group, and an acetonitrile moiety. These functional groups contribute to its diverse chemical properties and potential applications.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and reductions. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. The presence of the trifluoromethoxy group imparts electronic effects that enhance the molecule's stability and reactivity, making it a valuable building block in drug discovery.

Recent studies have highlighted the potential of 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile as a lead compound in the development of novel pharmaceutical agents. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively investigated. For instance, researchers have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. This makes it a promising candidate for anti-cancer drug development.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. The acetonitrile group and trifluoromethoxy substituent contribute to its lipophilicity and bioavailability, which are critical properties for pesticides and herbicides. Studies have shown that it exhibits potent activity against various plant pathogens, making it a potential candidate for developing environmentally friendly agricultural chemicals.

The structural versatility of 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile allows for further modification to enhance its pharmacokinetic properties. Researchers have investigated the impact of substituent variations on the molecule's solubility, permeability, and metabolic stability. These studies provide valuable insights for optimizing drug delivery systems and improving therapeutic outcomes.

From a synthetic perspective, the compound serves as a valuable intermediate in the construction of more complex molecules. Its modular structure enables chemists to introduce additional functional groups or modify existing ones to tailor properties for specific applications. This has led to its use in the synthesis of diverse heterocyclic compounds with potential applications in materials science.

In conclusion, 2-(Aminomethyl)-3-methyl-5-(trifluoromethoxy)pyridine-6-acetonitrile represents a significant advancement in organic synthesis and molecular design. Its unique combination of functional groups and versatile structure positions it as a key player in both pharmaceutical and agrochemical research. As ongoing studies continue to uncover its full potential, this compound is poised to make substantial contributions to the development of innovative therapeutic agents and sustainable agricultural solutions.